Cas no 1807162-75-9 (Methyl 3-cyano-2,6-dichlorobenzoate)

Methyl 3-cyano-2,6-dichlorobenzoate structure
1807162-75-9 structure
Product Name:Methyl 3-cyano-2,6-dichlorobenzoate
CAS No:1807162-75-9
MF:C9H5Cl2NO2
MW:230.047500371933
CID:4795444
Update Time:2023-08-17

Methyl 3-cyano-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-2,6-dichlorobenzoate
    • Inchi: 1S/C9H5Cl2NO2/c1-14-9(13)7-6(10)3-2-5(4-12)8(7)11/h2-3H,1H3
    • InChI Key: SCVVBDPEOJYMPH-UHFFFAOYSA-N
    • SMILES: ClC1C(C#N)=CC=C(C=1C(=O)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1

Methyl 3-cyano-2,6-dichlorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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